Cas no 2111824-29-2 (Thieno[3,4-b]thiophene-2-methanol, α-(2-aminoethyl)-)

• Product Name: Thieno[3,4-b]thiophene-2-methanol, α-(2-aminoethyl)-
• CAS No: 2111824-29-2
• MF: C₉H₁₁NOS₂
• MW: 213.319739580154
• CID: 5276456
• PubChem ID: 165873044
• Update Time: 2025-10-25

Thieno[3,4-b]thiophene-2-methanol, α-(2-aminoethyl)- Chemical and Physical Properties

Names and Identifiers

• Thieno[3,4-b]thiophene-2-methanol, α-(2-aminoethyl)-
• 3-amino-1-{thieno[3,4-b]thiophen-2-yl}propan-1-ol
• 2111824-29-2
• EN300-684152

• Inchi： 1S/C9H11NOS2/c10-2-1-7(11)8-3-6-4-12-5-9(6)13-8/h3-5,7,11H,1-2,10H2
• InChI Key： LNABFZDFPKSPJM-UHFFFAOYSA-N
• SMILES： C12=CSC=C1C=C(C(CCN)O)S2

Computed Properties

• Exact Mass: 213.02820632g/mol
• Monoisotopic Mass: 213.02820632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.387±0.06 g/cm3(Predicted)
• Boiling Point: 416.8±45.0 °C(Predicted)
• pka: 13.61±0.20(Predicted)

Additional information on Thieno[3,4-b]thiophene-2-methanol, α-(2-aminoethyl)-

Comprehensive Overview of Thieno[3,4-b]thiophene-2-methanol, α-(2-aminoethyl)- (CAS No. 2111824-29-2)

The compound Thieno[3,4-b]thiophene-2-methanol, α-(2-aminoethyl)- (CAS No. 2111824-29-2) is a specialized heterocyclic organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in materials science, pharmaceuticals, and advanced chemical synthesis. This article delves into the molecular characteristics, synthesis pathways, and emerging applications of this compound, while addressing common queries and trending topics in the field.

Structurally, Thieno[3,4-b]thiophene-2-methanol, α-(2-aminoethyl)- features a fused thieno[3,4-b]thiophene core, which is a bicyclic system consisting of two thiophene rings. The presence of a 2-methanol group and an α-(2-aminoethyl) side chain further enhances its reactivity and functionality. This combination makes the compound particularly valuable for designing conductive polymers, organic semiconductors, and bioactive molecules. Researchers are increasingly exploring its role in organic electronics, where its electron-rich structure can improve charge transport properties.

One of the most frequently asked questions about CAS No. 2111824-29-2 revolves around its synthesis. The compound is typically prepared through multi-step organic reactions, including cyclization and functional group modifications. Recent advancements in green chemistry have also led to more sustainable synthesis routes, reducing the use of hazardous reagents. This aligns with the growing demand for eco-friendly chemical processes, a topic highly searched in academic and industrial circles.

In the realm of materials science, Thieno[3,4-b]thiophene-2-methanol, α-(2-aminoethyl)- has shown promise in the development of flexible electronics and optoelectronic devices. Its ability to form stable thin films and its tunable electronic properties make it a candidate for next-generation displays, solar cells, and sensors. These applications are particularly relevant given the current focus on renewable energy and smart materials, which dominate search trends in scientific communities.

Another area of interest is the compound's potential in pharmaceutical research. While not yet widely studied for therapeutic uses, its structural motifs resemble those found in bioactive molecules targeting neurological and metabolic disorders. This has sparked curiosity about its drug-likeness and ADME (Absorption, Distribution, Metabolism, Excretion) properties, common keywords in medicinal chemistry searches.

From a commercial perspective, CAS No. 2111824-29-2 is primarily available through specialized chemical suppliers catering to research institutions and high-tech industries. Pricing and purity levels are often queried, reflecting the compound's niche status. Suppliers increasingly highlight batch-to-batch consistency and analytical certification to meet stringent quality standards demanded by end-users.

In summary, Thieno[3,4-b]thiophene-2-methanol, α-(2-aminoethyl)- represents a fascinating intersection of chemistry, materials science, and potential biomedical applications. Its study continues to evolve, driven by both academic curiosity and industrial needs, particularly in fields aligned with sustainability and technological innovation. As research progresses, this compound may well become a cornerstone in the development of advanced functional materials and beyond.